Cas no 1809158-06-2 (1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine)

• Product Name: 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine
• CAS No: 1809158-06-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• MDL: MFCD28015451
• CID: 5076301
• Update Time: 2026-03-01

1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine

• MDL： MFCD28015451
• Inchi： 1S/C11H13BrFN/c12-10-5-3-4-9(11(10)13)8-14-6-1-2-7-14/h3-5H,1-2,6-8H2
• InChI Key： SKECQWKNZMQTQH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2F)CCCC1

Additional information on 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine

Chemical Profile of 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine (CAS No. 1809158-06-2)

1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1809158-06-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidine core substituted with a 1-bromo-2-fluorophenylmethyl group, has garnered attention due to its structural complexity and potential biological activities. The unique combination of a fluorine atom and a bromine atom in the aromatic ring introduces distinct electronic properties, making this compound a valuable scaffold for drug discovery.

The pyrrolidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to mimic natural amino acid structures and interact favorably with biological targets. In contrast, the 1-bromo-2-fluorophenyl group introduces both lipophilicity and electronic modulation, which can be exploited to enhance binding affinity and selectivity in drug design. This dual functionality has made 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine a subject of interest for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the bromo and fluoro substituents play critical roles in stabilizing interactions with protein targets, particularly in kinases and other enzyme families. The presence of these halogen atoms also facilitates hydrogen bonding and hydrophobic interactions, which are essential for drug-receptor binding. Such insights have guided the optimization of analogs with improved pharmacokinetic profiles.

In the context of medicinal chemistry, the synthesis of 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine has been refined through multi-step organic reactions, including nucleophilic substitution, Grignard reactions, and palladium-catalyzed cross-coupling. The introduction of the bromo and fluoro atoms requires careful control to avoid unwanted side products, highlighting the importance of high-purity reagents and optimized reaction conditions. Advances in synthetic methodologies have enabled scalable production, making this compound more accessible for preclinical studies.

Current research focuses on exploring the biological activity of 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine across various disease models. Preliminary findings indicate potential efficacy in modulating inflammatory pathways and inhibiting aberrant signaling cascades associated with cancer. The compound's ability to engage with multiple targets simultaneously suggests it may serve as a lead for developing polypharmacological agents. Such agents are increasingly recognized for their ability to address complex diseases through synergistic mechanisms.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds like 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine. Predictive models can now forecast metabolic stability, toxicity profiles, and pharmacokinetic parameters with remarkable accuracy. These tools have helped prioritize candidates for further investigation, reducing the time and resources required for hit-to-drug development. The compound's structural features are well-suited for virtual screening against large databases of biological targets, enhancing the efficiency of target identification.

Future directions in the study of 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine include exploring its role in central nervous system (CNS) disorders. The lipophilicity imparted by the aromatic ring enhances blood-brain barrier penetration, making it a promising candidate for neuropharmacological applications. Additionally, investigating its interactions with neurotransmitter receptors could reveal novel therapeutic strategies for neurological conditions such as Alzheimer's disease and Parkinson's disease.

The compound's potential extends beyond oncology and CNS disorders; it may also find utility in infectious diseases management. The structural motif is reminiscent of known antiviral agents, suggesting that derivatives could exhibit activity against RNA viruses. Collaborative efforts between synthetic chemists and biologists are essential to validate these hypotheses through rigorous experimental validation.

In summary, 1-[(1-Bromo-2-fluorophenyl)methyl]pyrrolidine (CAS No. 1809158-06-2) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets, while recent technological advancements continue to refine its synthesis and characterization. As research progresses, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals addressing some of humanity's most pressing health challenges.